Cas no 123420-26-8 (2-Propanone,1-(2-morpholinyl)-)
2-Propanone,1-(2-morpholinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone,1-(2-morpholinyl)-
- 2-Propanone, 1-(2-morpholinyl)- (9CI)
- AKOS006384293
- 1-(MORPHOLIN-2-YL)PROPAN-2-ONE
- 1-Morpholin-2-ylpropan-2-one
- SCHEMBL15571986
- EN300-794631
- 123420-26-8
-
- Inchi: 1S/C7H13NO2/c1-6(9)4-7-5-8-2-3-10-7/h7-8H,2-5H2,1H3
- InChI Key: NCUZKFFOBOGBMH-UHFFFAOYSA-N
- SMILES: O1CCNCC1CC(C)=O
Computed Properties
- Exact Mass: 143.09469
- Monoisotopic Mass: 143.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
2-Propanone,1-(2-morpholinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-794631-0.05g |
1-(morpholin-2-yl)propan-2-one |
123420-26-8 | 95% | 0.05g |
$827.0 | 2024-05-22 | |
| Enamine | EN300-794631-0.1g |
1-(morpholin-2-yl)propan-2-one |
123420-26-8 | 95% | 0.1g |
$867.0 | 2024-05-22 | |
| Enamine | EN300-794631-0.25g |
1-(morpholin-2-yl)propan-2-one |
123420-26-8 | 95% | 0.25g |
$906.0 | 2024-05-22 | |
| Enamine | EN300-794631-0.5g |
1-(morpholin-2-yl)propan-2-one |
123420-26-8 | 95% | 0.5g |
$946.0 | 2024-05-22 | |
| Enamine | EN300-794631-1.0g |
1-(morpholin-2-yl)propan-2-one |
123420-26-8 | 95% | 1.0g |
$986.0 | 2024-05-22 | |
| Enamine | EN300-794631-2.5g |
1-(morpholin-2-yl)propan-2-one |
123420-26-8 | 95% | 2.5g |
$1931.0 | 2024-05-22 | |
| Enamine | EN300-794631-5.0g |
1-(morpholin-2-yl)propan-2-one |
123420-26-8 | 95% | 5.0g |
$2858.0 | 2024-05-22 | |
| Enamine | EN300-794631-10.0g |
1-(morpholin-2-yl)propan-2-one |
123420-26-8 | 95% | 10.0g |
$4236.0 | 2024-05-22 |
2-Propanone,1-(2-morpholinyl)- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-Propanone,1-(2-morpholinyl)-
2-Propanone,1-(2-morpholinyl)- (CAS No: 123420-26-8) in Modern Chemical and Pharmaceutical Research
2-Propanone,1-(2-morpholinyl)-, identified by its Chemical Abstracts Service (CAS) number 123420-26-8, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a propanone backbone substituted with a morpholine group, has garnered attention due to its versatile applications in medicinal chemistry and synthetic biology. The unique structural motif of this compound positions it as a valuable intermediate in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.
The morpholine moiety in 2-Propanone,1-(2-morpholinyl)- contributes to the compound's pharmacological potential by enhancing solubility and improving bioavailability. This feature is particularly relevant in drug design, where optimizing pharmacokinetic properties is critical for therapeutic efficacy. Recent studies have highlighted the compound's role as a scaffold for inhibiting enzymes involved in pain signaling pathways, making it a promising candidate for non-opioid analgesics.
In the context of medicinal chemistry, 2-Propanone,1-(2-morpholinyl)- has been explored for its interactions with biological targets such as kinases and phosphodiesterases. The morpholine ring's ability to form hydrogen bonds and its structural flexibility allow it to modulate enzyme activity effectively. For instance, derivatives of this compound have shown potential in preclinical trials for treating chronic inflammatory diseases by inhibiting cyclooxygenase (COX) enzymes without the gastrointestinal side effects associated with traditional NSAIDs.
Recent advancements in computational chemistry have further illuminated the therapeutic prospects of 2-Propanone,1-(2-morpholinyl)-. Molecular docking studies indicate that this compound can bind to specific pockets on target proteins with high affinity. This has led to the design of more potent analogs with improved selectivity profiles. Additionally, virtual screening techniques have identified novel derivatives that may exhibit enhanced efficacy in treating neurodegenerative disorders such as Alzheimer's disease.
The synthetic pathways for 2-Propanone,1-(2-morpholinyl)- also warrant discussion. The synthesis typically involves condensation reactions between propanone derivatives and morpholine under controlled conditions. Advances in green chemistry have enabled more sustainable production methods, reducing waste and energy consumption while maintaining high yields. These innovations align with global efforts to promote environmentally responsible pharmaceutical manufacturing.
In industrial applications, 2-Propanone,1-(2-morpholinyl)- serves as a key intermediate in the synthesis of complex molecules. Its structural features make it an ideal building block for constructing more intricate pharmacophores. Pharmaceutical companies are increasingly leveraging this compound to develop next-generation drugs that address unmet medical needs. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic processes.
The role of CAS No: 123420-26-8 in academic research cannot be overstated. Universities and research institutions worldwide are investigating this molecule for its potential applications in drug discovery and material science. Collaborative efforts between chemists and biologists have led to groundbreaking discoveries regarding the mechanisms of action of 2-Propanone,1-(2-morpholinyl)--based compounds. These findings are expected to accelerate the development of new treatments for a wide range of diseases.
Future directions in the study of 2-Propanone,1-(2-morpholinyl)- include exploring its role in personalized medicine. By tailoring derivatives to individual patient profiles, researchers aim to develop therapies that are more effective and have fewer adverse effects. Additionally, nanotechnology-based delivery systems are being investigated to enhance the bioavailability and targeted action of this compound.
The economic impact of CAS No: 123420-26-8 is also noteworthy. The growing demand for high-quality intermediates like 2-Propanone,1-(2-morpholinyl)- has spurred investment in chemical manufacturing infrastructure. Companies specializing in fine chemicals are expanding their production capacities to meet the needs of pharmaceutical industries worldwide. This growth not only creates job opportunities but also contributes to technological innovation in the chemical sector.
In conclusion, 123420-26-8 represents a cornerstone compound in modern chemical research with far-reaching implications for pharmaceutical development. Its unique structural properties and pharmacological potential make it indispensable for scientists working on innovative therapeutics. As research continues to uncover new applications for this molecule, 123420-26-8 will undoubtedly play a pivotal role in shaping the future of medicine.
123420-26-8 (2-Propanone,1-(2-morpholinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)